Cas no 1368355-29-6 (5-Cyano-4-methylnicotinic acid)

• Product Name: 5-Cyano-4-methylnicotinic acid
• CAS No: 1368355-29-6
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4904308
• Update Time: 2025-08-03

5-Cyano-4-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-methylnicotinic acid

• Inchi： 1S/C8H6N2O2/c1-5-6(2-9)3-10-4-7(5)8(11)12/h3-4H,1H3,(H,11,12)
• InChI Key： ASALLRRWQKBNTR-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.5
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Cyano-4-methylnicotinic acid

Professional Introduction to 5-Cyano-4-methylnicotinic Acid (CAS No. 1368355-29-6)

5-Cyano-4-methylnicotinic acid, with the chemical formula C₇H₅NO₂ and CAS number 1368355-29-6, is a significant compound in the field of chemical biology and pharmaceutical research. This compound belongs to the nicotinic acid derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of 5-Cyano-4-methylnicotinic acid, particularly the presence of a cyano group and a methyl substituent on the nicotinic acid backbone, contribute to its unique chemical properties and biological interactions.

The cyano group (-CN) in 5-Cyano-4-methylnicotinic acid introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating its interaction with biological targets. This feature is particularly relevant in drug design, where solubility and bioavailability are critical factors. Additionally, the methyl group (-CH₃) at the 4-position of the pyridine ring modulates the electronic properties of the molecule, influencing its reactivity and binding affinity to biological receptors.

Recent studies have highlighted the potential of 5-Cyano-4-methylnicotinic acid in various pharmacological applications. One of the most promising areas is its role as an intermediate in the synthesis of nicotinic acid receptor (NAR) ligands. NARs are involved in a wide range of physiological processes, including neurotransmission, metabolism, and inflammation. Compounds that selectively modulate NARs have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and metabolic syndrome.

In particular, 5-Cyano-4-methylnicotinic acid has been investigated for its potential as an agonist or antagonist of NARs. The cyano group enhances the binding affinity of the compound to NARs by forming hydrogen bonds with specific amino acid residues in the receptor binding pocket. This interaction can lead to either activation or inhibition of NAR signaling pathways, depending on the structural modifications and pharmacological properties of the compound.

Another area where 5-Cyano-4-methylnicotinic acid has shown promise is in anti-inflammatory applications. Studies have demonstrated that nicotinic acid derivatives can modulate inflammatory pathways by interacting with various receptors and enzymes involved in inflammation. The unique structural features of 5-Cyano-4-methylnicotinic acid make it a versatile scaffold for designing novel anti-inflammatory agents. The cyano group can participate in hydrogen bonding interactions with target proteins, while the methyl group can influence the overall shape and electronic distribution of the molecule, enhancing its binding affinity.

The synthesis of 5-Cyano-4-methylnicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyanation reactions followed by methylation at the 4-position of the pyridine ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations. The availability of high-quality starting materials and well-defined synthetic protocols are crucial for obtaining pure samples of 5-Cyano-4-methylnicotinic acid suitable for further pharmacological studies.

Recent advancements in computational chemistry have also contributed to our understanding of 5-Cyano-4-methylnicotinic acid's interactions with biological targets. Molecular docking simulations have been used to predict binding modes and affinities between this compound and NARs. These computational studies provide valuable insights into how structural modifications can enhance potency and selectivity, guiding the design of next-generation nicotinic acid derivatives.

In conclusion, 5-Cyano-4-methylnicotinic acid (CAS No. 1368355-29-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel ligands targeting nicotinic acid receptors and other biological targets involved in inflammation and metabolic diseases. Continued research into this compound will likely uncover new therapeutic applications and contribute to advancements in drug development.